4-(dimethylamino)-N'-[1-(3-pyridinyl)ethylidene]benzohydrazide

• IUPAC Name: 4-(dimethylamino)-N-[(E)-1-pyridin-3-ylethylideneamino]benzamide
• InChI: InChI=1S/C16H18N4O/c1-12(14-5-4-10-17-11-14)18-19-16(21)13-6-8-15(9-7-13)20(2)3/h4-11H,1-3H3,(H,19,21)/b18-12+
• InChI Key: PVBULABVPCUROX-LDADJPATSA-N
• Canonical SMILES: CC(=NNC(=O)C1=CC=C(C=C1)N(C)C)C2=CN=CC=C2
• Isomeric SMILES: C/C(=N\NC(=O)C1=CC=C(C=C1)N(C)C)/C2=CN=CC=C2
• Molecular Formula: C16H18N4O
• Molecular Weight: 282.34 g/mol
• Solubility: 32 [ug/mL] (The mean of the results at pH 7.4)

Description

4-(Dimethylamino)pyridine (DMAP) is a derivative of pyridine with a dimethylamino group at the 4-position. It’s a useful nucleophilic catalyst for various reactions.

Synthesis Analysis

DMAP and related structures are widely used as nucleophilic catalysts and also as specific parts of rationally designed molecules, where reversible reactions of the pyridinic nitrogen with electrophiles are involved.

Molecular Structure Analysis

The molecular formula of DMAP is C7H11N2. It contains a pyridine ring, which is a six-membered ring with one nitrogen atom, and a dimethylamino group attached to the 4-position of the pyridine ring.

Chemical Reactions Analysis

DMAP is used in a variety of reactions, including esterifications with anhydrides, the Baylis-Hillman reaction, hydrosilylations, tritylation, and Steglich rearrangement. It’s also an effective catalyst for transesterification of beta-keto esters and silylation of alcohols.

Physical And Chemical Properties Analysis

DMAP is a white to pale cream crystalline powder. It’s soluble in methanol, benzene, ethyl acetate, chloroform, methylene chloride, acetone, and acetic acid, and slightly soluble in ether, diisopropyl ether, cyclohexane, hexane, and water.

Mechanism of Action

The mechanism of action of DMAP in these reactions involves its role as a nucleophilic catalyst. It can donate electron density to electrophilic species, facilitating the reaction.

Safety and Hazards

DMAP is a toxic, corrosive solid. It’s incompatible with strong oxidizing agents and strong acids.

Future Directions

The future directions in the study of DMAP and its derivatives could involve exploring its temperature-sensitive protonation behaviour and its use in stereoselective catalysis.